1-(5-Bromo-2-furoyl)indoline

• CAS No.: 301355-39-5
• Molecular Formula: C13H10BrNO2
• Molecular Weight: 292.13g/mol
• IUPAC Name: (5-bromofuran-2-yl)-(2,3-dihydroindol-1-yl)methanone
• InChI: InChI=1S/C13H10BrNO2/c14-12-6-5-11(17-12)13(16)15-8-7-9-3-1-2-4-10(9)15/h1-6H,7-8H2
• InChI Key: UNXJHMCAHLWYIG-UHFFFAOYSA-N
• SMILES: C1CN(C2=CC=CC=C21)C(=O)C3=CC=C(O3)Br

Description

1-(5-Bromo-2-furoyl)indoline is a brominated indoline derivative featuring a 2-furoyl group at the 1-position and a bromine atom at the 5-position of the indoline ring. Indoline scaffolds are widely studied for their versatility in organic synthesis, biological activity, and material science applications . The bromine atom likely enhances electrophilic reactivity, while the 2-furoyl group may influence steric and electronic properties, affecting interactions in biological or synthetic contexts.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural analogues differ in substituent types and positions, impacting their chemical behavior and applications:

Table 1: Substituent Comparison of Indoline Derivatives

Compound Name	Position 1 Substituent	Position 5 Substituent	Key Properties/Applications	References
1-(5-Bromo-2-furoyl)indoline	2-Furoyl	Bromo	Under investigation	N/A
5-Bromo-1-methyl-2-oxoindoline	Methyl	Bromo	Synthetic intermediate
1-(Methylsulfonyl)-5-boronate-indoline	Methylsulfonyl	Boronate ester	Building block for Suzuki coupling
Compound 2 ()	tert-Butyl oxycarbonyl	O-Methylsulfonyl (indole)	Cytotoxic (IC50 ~ doxorubicin)
5-Bromo-7-nitroindoline	-	Bromo, Nitro (position 7)	Structural diversity in alkaloids

• Position 1 Substituents: The 2-furoyl group in the target compound contrasts with methylsulfonyl () and tert-butyl oxycarbonyl ().
• Position 5 Bromination : Bromine at position 5 is shared with 5-Bromo-1-methyl-2-oxoindoline () and others. Bromination typically increases molecular weight and influences lipophilicity, affecting solubility and bioactivity .